Cas no 1052631-29-4 (N-(2-benzoyl-4-chlorophenyl)-1-methyl-1H-pyrazole-3-carboxamide)

• Product Name: N-(2-benzoyl-4-chlorophenyl)-1-methyl-1H-pyrazole-3-carboxamide
• CAS No: 1052631-29-4
• MF: C₁₈H₁₄ClN₃O₂
• MW: 339.775662899017
• CID: 5943052
• PubChem ID: 19262438
• Update Time: 2025-05-20

N-(2-benzoyl-4-chlorophenyl)-1-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-chlorophenyl)-1-methyl-1H-pyrazole-3-carboxamide
• N-(2-benzoyl-4-chlorophenyl)-1-methylpyrazole-3-carboxamide
• F5094-0519
• AKOS024497099
• 1052631-29-4

• Inchi： 1S/C18H14ClN3O2/c1-22-10-9-16(21-22)18(24)20-15-8-7-13(19)11-14(15)17(23)12-5-3-2-4-6-12/h2-11H,1H3,(H,20,24)
• InChI Key： SBMMLTCQRVFTNC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C1C=CC=CC=1)=O)NC(C1C=CN(C)N=1)=O

Computed Properties

• Exact Mass: 339.0774544g/mol
• Monoisotopic Mass: 339.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-(2-benzoyl-4-chlorophenyl)-1-methyl-1H-pyrazole-3-carboxamide

Introduction to N-(2-benzoyl-4-chlorophenyl)-1-methyl-1H-pyrazole-3-carboxamide (CAS No. 1052631-29-4)

N-(2-benzoyl-4-chlorophenyl)-1-methyl-1H-pyrazole-3-carboxamide, identified by its CAS number 1052631-29-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The presence of both benzoyl and chlorophenyl groups, along with a pyrazole core, suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The< strong>pyrazole scaffold is a well-known heterocyclic system that has been extensively studied for its pharmacological properties. Pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in N-(2-benzoyl-4-chlorophenyl)-1-methyl-1H-pyrazole-3-carboxamide may confer unique properties that distinguish it from other pyrazole-based compounds. This makes it an attractive subject for detailed structural and functional analysis.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The< strong>benzoyl and< strong>chlorophenyl groups in this compound are known to enhance binding affinity to biological targets. The benzoyl moiety can act as a pharmacophore, contributing to the molecule's ability to interact with enzymes and receptors. Meanwhile, the chlorophenyl group introduces a hydrophobic region that can improve membrane permeability, facilitating cellular uptake.

The synthesis of N-(2-benzoyl-4-chlorophenyl)-1-methyl-1H-pyrazole-3-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the pyrazole ring is typically achieved through condensation reactions, while the benzoyl and chlorophenyl substituents are incorporated via nucleophilic aromatic substitution or other coupling reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

One of the most compelling aspects of this compound is its potential as a lead structure for drug discovery. Preclinical studies have shown that pyrazole derivatives can exhibit potent activity against various disease models. For instance, some pyrazole-based compounds have demonstrated efficacy in inhibiting kinases and other enzymes involved in cancer progression. The< strong>N-(2-benzoyl-4-chlorophenyl)-1-methyl-1H-pyrazole-3-carboxamide structure may offer similar benefits, making it a valuable asset in the search for new therapeutic interventions.

The< strong>CAS number 1052631-29-4 provides a unique identifier for this compound, facilitating its use in scientific literature and patent applications. Researchers who are interested in exploring the potential of this molecule can refer to this number to access relevant data and publications. Additionally, the CAS registry ensures that the compound is properly documented and classified, which is essential for regulatory compliance and safety considerations.

In conclusion, N-(2-benzoyl-4-chlorophenyl)-1-methyl-1H-pyrazole-3-carboxamide represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an intriguing subject for both academic research and industrial applications. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in the discovery of new treatments for various diseases.